High-index all-dielectric nanostructures with Mie-type resonances have promising applications in building optical nanodevices and metasurfaces. Very recently, great efforts have been made to explore the effective active tuning of Mie-type magnetic resonances via applied voltages, heating, etc. for more sensitive optoelectronic and photothermal applications. Here, we constructed a new platform containing vanadium dioxide (VO 2 ) films and tungsten disulfide (WS 2 ) flakes to realize distinctive active tuning of the collective Mie resonances from silicon nanoparticle (Si NP) clusters and measure the resonance-enhanced local heating precisely. Through increasing the thickness of WS 2 , we found new type active spectral evolution with high sensitivity during the phase change of VO 2 . The temperature increase caused by local heating of different Si NP clusters can be determined through both scattering and photoluminescence (PL) measurements with the best thermal resolution less than 1 °C. The proposed platform provides a new way to enhance the active tuning of Mie resonance and detect the local heating sensitively. More importantly, we propose a new mechanism for measuring the photothermal effects of single dielectric nanoparticles for future energy and biomedical applications.

A novel concept of a thrombolytic material whose activity is triggered by the generation of a clot/thrombus is developed. The concept is realized using a tissue plasminogen activator (t-PA)-loaded hydrogel crosslinked by a thrombin-cleavable peptide. The hydrogel is shown to release t-PA in serum and dissolve fibrin clots only when thrombin (generated during clot formation) is present.

Adaptive devices, which aim to adjust electrical behaviors autonomically to external stimuli, are considered to be attractive candidates for next-generation artificial perception systems. Compared with typical electronic devices with stable signal output, adaptive devices possess unique features in exhibiting dynamic fitness to varying environments. To meet this requirement, increasing efforts have been made focusing on developing new materials, functional interfaces and novel device geometry for sensory perception applications. In this review, we summarize the recent advances in materials and devices for mimicking sensory adaptation. Keeping this in mind, we first introduce the fundamentals of biological sensory adaptation. Thereafter, the recent progress in mimicking sensory adaptation, such as tactile and visual adaptive systems, is overviewed. Moreover, we suggest five strategies to construct adaptive devices. Finally, challenges and perspectives are proposed to highlight the directions that deserve focused attention in this flourishing field.

Two-dimensional floating gate van der Waals heterostructures present an appealing opportunity to combine optoelectronic sensing and memory functionality in atomically thin layers, which, as optoelectronic memory, can find applications in high-throughput image sensors, artificial photonic neuromorphic hardware, etc. However, existing optoelectronic memory generally suffers from overshoot characteristics after optical stimulation due to the inherent and persistent recombination loss of photogenerated electron–hole pairs. Here, we demonstrate multibit floating gate optoelectronic memory free from such transient dynamics, based on a new van der Waals heterostructure of PtS 2 /h-BN/graphene. The large electron affinity of PtS 2 creates highly asymmetric tunneling barriers for hot electrons and holes across h-BN, therefore enabling the efficient separation of photogenerated electron–hole pairs during the optical programming of memory. Ladder-type optical programming involving up to 74 discriminable states ( 6 bits) is thus achieved, with linear conductance during the update of memory, using sequentially applied light pulses. The present two-dimensional heterostructure with asymmetric charge tunneling barriers may inspire the future exploration of practical multibit optoelectronic memory via attentive band engineering in two-dimensional van der Waals heterostructures.

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All-solution processed inverted quantum dot light-emitting diodes (QLEDs) are promising candidates for lighting and display applications. While the external quantum efficiency of inverted devices is comparable to that of devices with normal structure, achieving both high efficiency and long lifetime in such inverted devices remains challenging. Herein, we report an all-solution processed inverted green QLED capable of achieving a 96.42 cd A −1 current efficiency, a 25.04% external quantum efficiency, and a 4943.6 h half-lifetime. This external quantum efficiency exceeds reported literature values, and the lifetime is over 19 times greater than those of previously reported all-solution processed inverted QLEDs. Such excellent performance is attributed to the precisely controlled double ZnS shells of CdSeZnS/ZnS/ZnS quantum dots, which can effectively suppress Auger recombination and Förster resonance energy transfer, as well as decrease efficiency roll-off at high driving currents. Overall, this study suggests that shell engineering of quantum dots may provide an effective means of accelerating the inverted QLEDs to meet requirements for practical display and lighting applications.

Over the past several years, metal–organic framework (MOF)-derived platinum group metal free (PGM-free) electrocatalysts have gained considerable attention due to their high efficiency and low cost as potential replacement for platinum in catalyzing oxygen reduction reaction (ORR). In this review, we summarize the recent advancements in design, synthesis and characterization of MOF-derived ORR catalysts and their performances in acidic and alkaline media. We also discuss the key challenges such as durability and activity enhancement critical in moving forward this emerging electrocatalyst science.

The unique two-dimensional structure and outstanding electronic, thermal, and mechanical properties of graphene have attracted the interest of scientists and engineers from various fields. The first step in translating the excellent properties of graphene into practical applications is the preparation of large area, continuous graphene films. Chemical vapour deposition (CVD) graphene has received increasing attention because it provides access to large-area, uniform, and continuous films of high quality. However, current CVD synthetic techniques utilize metal substrates (Cu or Ni) to catalyse the growth of graphene and post-growth transfer of the graphene film to a substrate of interest is critical for most applications such as electronics, photonics, and spintronics. Here we discuss recent advances in the transfer of as-grown CVD graphene to target substrates. The methods that afford CVD graphene on a target substrate are summarized under three categories: transfer with a support layer, transfer without a support layer, and direct growth on target substrates. At present the first two groups dominate the field and research efforts are directed towards refining the choice of the support layer. The support layer plays a vital role in the transfer process because it has direct contact with the atomically thin graphene surface, affecting its properties and determining the quality of the transferred graphene.

The piezoresistive effect has been a dominant mechanical sensing principle that has been widely employed in a range of sensing applications. This transducing concept still receives great attention because of the huge demand for developing small, low-cost, and high-performance sensing devices. Many researchers have extensively explored new methods to enhance the piezoresistive effect and to make sensors more and more sensitive. Many interesting phenomena and mechanisms to enhance the sensitivity have been discovered. Numerous review papers on the piezoresistive effect have been published; however, there is no comprehensive review article that thoroughly analyses methods and approaches to enhance the piezoresistive effect. This paper comprehensively reviews and presents all the advanced enhancement methods ranging from the quantum physical effect and new materials to nanoscopic and macroscopic structures, and from conventional rigid to flexible, stretchable and wearable applications. In addition, the paper summarises results recently achieved on applying the above-mentioned innovative sensing enhancement techniques in making extremely sensitive piezoresistive transducers.

Antibody-based cancer immune therapy has attracted lots of research interest in recent years; however, it is greatly limited by the easy distribution and burst release of antibodies. In addition, after the clearance of the tissue, healthy tissue regeneration is another challenge for cancer treatment. Herein, we have developed a specific immunological tissue engineering scaffold using the agonistic mouse anti-human CD40 antibody (CD40mAb) incorporated into poly( L -lactide) (PLLA) electrospun fibers through the dopamine (PDA) motif (PLLA-PDA-CD40mAb). CD40mAb is successfully incorporated onto the surface of the electrospun fibrous scaffold, which is proved by immunofluorescence staining, and the PLLA-PDA-CD40mAb scaffold has an anti-tumor effect by locally releasing CD40mAb. Therefore, this immunological electrospun scaffold has very good potential to be developed as a powerful tool for localized tumor treatment, and this is the first to be reported in this area.